![molecular formula C8H13N5 B1493262 1-(2-Azidoethyl)piperidine-4-carbonitrile CAS No. 2098143-04-3](/img/structure/B1493262.png)
1-(2-Azidoethyl)piperidine-4-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of piperidine derivatives often involves cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The molecular structure of “1-(2-Azidoethyl)piperidine-4-carbonitrile” consists of a piperidine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom.
Chemical Reactions Analysis
Piperidine derivatives, including “this compound”, can participate in a variety of chemical reactions. For instance, they can undergo cyclization reactions with 1,2-diamine derivatives and sulfonium salts .
Scientific Research Applications
Synthesis of Anticancer Compounds
1-(2-Azidoethyl)piperidine-4-carbonitrile is instrumental in the synthesis of pyrano[3,2-c]chromene derivatives exhibiting potent in vitro anticancer activity. These derivatives have been synthesized through a one-pot three-component condensation reaction, demonstrating significant antitumor activity against various cancer cell lines by inducing cell cycle arrest and triggering apoptosis. This highlights the compound's role in developing new therapeutic agents against cancer (El-Agrody et al., 2020).
Development of Constrained Amino Acids and Amino Alcohols
The compound serves as a starting material for synthesizing stereodefined piperidines from aziridines, which are subsequently transformed into conformationally constrained amino acids, amino alcohols, and 2,7-diazabicyclo[3.3.1]nonanes. This synthesis pathway underscores the versatility of this compound in producing complex molecules with potential pharmaceutical applications (Vervisch et al., 2010).
Iron-Catalyzed Reactions in Organic Synthesis
In the domain of organic synthesis, this compound contributes to iron-catalyzed reactions, facilitating the formation of azacycles. Such methodologies are pivotal for synthesizing six-membered azacycles, a structural motif common in many natural products and pharmaceuticals, highlighting its significance in the efficient and sustainable synthesis of heterocyclic compounds (Bolm et al., 2004).
Synthesis of Fluorescent Probes for DNA Detection
The compound is crucial in synthesizing novel benzimidazo[1,2-a]quinolines, modified with piperidine, pyrrolidine, and piperazine nuclei, under microwave-assisted, uncatalyzed amination protocols. These compounds have been characterized for their potential as DNA-specific fluorescent probes, showcasing the role of this compound in the development of tools for biological research and diagnostics (Perin et al., 2011).
Mechanism of Action
Piperidine Derivatives
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Target of Action
Piperidine derivatives are known to interact with a wide range of biological targets, depending on their specific structure and functional groups .
Mode of Action
Piperidine derivatives can have diverse modes of action, depending on their specific structure and the biological targets they interact with .
Biochemical Pathways
Piperidine derivatives can affect a variety of biochemical pathways, depending on their specific structure and the biological targets they interact with .
Pharmacokinetics
The pharmacokinetic properties of piperidine derivatives can vary widely, depending on factors such as their specific structure and the route of administration .
Result of Action
Piperidine derivatives can have a wide range of effects at the molecular and cellular level, depending on their specific structure and the biological targets they interact with .
Action Environment
The action of piperidine derivatives can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other substances .
Safety and Hazards
properties
IUPAC Name |
1-(2-azidoethyl)piperidine-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N5/c9-7-8-1-4-13(5-2-8)6-3-11-12-10/h8H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTZDTNRACYUUDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C#N)CCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.